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Compound of Interest

Compound Name: Taurolithocholic acid-d4

Cat. No.: B12410915

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling information for
Taurolithocholic acid-d4. Due to the limited availability of a specific Safety Data Sheet (SDS)
for the deuterated form, this guide extrapolates information from the non-deuterated
Taurolithocholic acid and general principles of handling deuterated compounds. Researchers
should handle this compound with care, assuming it may have similar hazards to its non-
deuterated counterpart until more specific data becomes available.

Chemical and Physical Properties

Taurolithocholic acid-d4 (TLCA-d4) is a deuterated form of Taurolithocholic acid (TLCA), a
taurine-conjugated secondary bile acid. It is primarily used as an internal standard for the
guantification of TLCA in mass spectrometry-based analyses.[1] Deuterium labeling can alter
the pharmacokinetic and metabolic profiles of a compound.[2]
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Property

Data

Source

Chemical Name

2-[[(30,5[B)-3-hydroxy-24-
oxocholan-24-yl-2,2,4,4-

d4]amino]-ethanesulfonic acid,

monosodium salt

Cayman Chemical

Synonyms

Sodium Taurolithocholate-d4,
TLCA-d4

[1]

CAS Number

2410279-97-7

[1]

Molecular Formula

C26H40D4NOSS « Na

[1]

Formula Weight

509.7 g/mol

[1]

Purity

>99% deuterated forms (d1-
d4)

[1]

Physical Description

Crystalline solid

[1]

Melting Point 212 - 213 °C (non-deuterated) [3]
Solubility

Solvent Solubility Source

DMF 25 mg/ml [1]

DMSO 20 mg/ml [1]

Ethanol 1 mg/ml [1]

PBS (pH 7.2) 1 mg/ml [1]

Hazard Identification and Toxicology

A specific Safety Data Sheet (SDS) for Taurolithocholic acid-d4 is not readily available. The
following information is based on the SDS for the non-deuterated form, Taurocholic acid sodium
salt, and general knowledge of bile acids.

Assumed Hazards (based on non-deuterated form):
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o Skin Corrosion/Irritation: May cause skin irritation.[4]
o Serious Eye Damage/Eye Irritation: May cause serious eye irritation.[4]
o Specific target organ toxicity (single exposure): May cause respiratory system irritation.[4]

The non-deuterated form, Taurolithocholic acid, has been shown to induce apoptosis in
hepatocytes and is used to induce cholestasis in animal models.[1][5] At a concentration of 75
MM, it increases caspase-3 and -7 activity in Hep3B cells.[1][5]

Handling and Storage
Handling:
e Use in a well-ventilated area.

o Wear appropriate personal protective equipment (PPE), including safety glasses with side
shields, gloves, and a lab coat.[4]

e Avoid dust formation.

e Wash hands thoroughly after handling.[4]

e Avoid contact with skin, eyes, and clothing.[4]

e Avoid ingestion and inhalation.[4]

Storage:

o Store at -20°C for long-term stability.[1]

o Keep container tightly closed in a dry and well-ventilated place.[4]

 Stability is reported to be > 4 years at -20°C.[1]

First Aid Measures

Based on the hazards of the non-deuterated form, the following first aid measures are
recommended:
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« Inhalation: If inhaled, remove to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration.

o Skin Contact: In case of skin contact, wash with plenty of soap and water.[4]

o Eye Contact: In case of eye contact, rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

e Ingestion: If swallowed, rinse mouth. Call a doctor if you feel unwell.

Experimental Protocols and Workflows
General Experimental Workflow for Handling TLCA-d4

The following diagram illustrates a general workflow for handling Taurolithocholic acid-d4 in a
research setting.
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General Handling Workflow for Taurolithocholic acid-d4
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Caption: General laboratory workflow for the safe handling of Taurolithocholic acid-d4.
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Biological Activity and Signaling Pathways

Taurolithocholic acid, the non-deuterated form of TLCA-d4, is biologically active and has been
shown to modulate several signaling pathways. It is important to note that while the deuterated
form is expected to have similar biological activity, its pharmacokinetics and metabolism may
differ.

Taurolithocholic Acid-Induced Cholangiocarcinoma Cell
Growth

Studies have shown that TLCA can promote the growth of intrahepatic cholangiocarcinoma
cells.[6] This effect is mediated through the activation of the muscarinic acetylcholine receptor
(mAChR) and the subsequent transactivation of the epidermal growth factor receptor (EGFR),
leading to the activation of the ERK1/2 signaling pathway.[6]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4441291/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4441291/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

TLCA-Induced Cholangiocarcinoma Cell Growth Signaling Pathway
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Caption: Signaling pathway of TLCA-induced cholangiocarcinoma cell growth.

Taurocholic Acid Anti-inflammatory Signaling

While not specific to Taurolithocholic acid, the related bile acid Taurocholic acid (TCA) has been
shown to exert anti-inflammatory effects through the activation of the farnesoid X receptor
(FXR).[7] Activation of FXR leads to the expression of downstream targets such as the short
heterodimer partner (SHP), which can inhibit inflammatory pathways.[7]
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Taurocholic Acid Anti-inflammatory Signaling Pathway
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Caption: Anti-inflammatory signaling pathway of Taurocholic acid via FXR.

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Consult with your institution's environmental health and safety office for specific

guidance on chemical waste disposal.

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete safety data sheet. Researchers should always consult the latest safety information
from the supplier and their institution's safety guidelines before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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